Cas no 2387598-12-9 (6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride)

6-Fluoro-3-azabicyclo[3.1.0]hexane hydrochloride is a bicyclic amine derivative with a fluorine substituent, offering unique structural and reactivity properties. The rigid azabicyclo[3.1.0]hexane scaffold provides steric constraint, enhancing selectivity in synthetic applications. The fluorine atom introduces electronic effects that can influence binding affinity and metabolic stability, making it valuable in medicinal chemistry and pharmaceutical research. The hydrochloride salt form improves solubility and handling. This compound is particularly useful as a building block for the development of bioactive molecules, including CNS-targeting drugs, due to its ability to modulate physicochemical properties and improve pharmacokinetic profiles. Its synthetic versatility makes it a preferred intermediate in heterocyclic chemistry.
6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride structure
2387598-12-9 structure
Product Name:6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride
CAS No:2387598-12-9
MF:C5H9ClFN
MW:137.583063840866
MDL:MFCD31808245
CID:5194658
PubChem ID:138106312
Update Time:2026-03-05

6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride
    • D78990
    • MFCD31808245
    • 2387598-12-9
    • PB48636
    • PS-16317
    • 6-Fluoro-3-azabicyclo[3.1.0]hexane HCl
    • SY321776
    • MDL: MFCD31808245
    • Inchi: 1S/C5H8FN.ClH/c6-5-3-1-7-2-4(3)5;/h3-5,7H,1-2H2;1H
    • InChI Key: ZVWCJOBBTJGMPC-UHFFFAOYSA-N
    • SMILES: FC1C2CNCC12.Cl

Computed Properties

  • Exact Mass: 137.0407551g/mol
  • Monoisotopic Mass: 137.0407551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 84.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1208862-100mg
6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride
2387598-12-9 97%
100mg
$680 2024-07-21
eNovation Chemicals LLC
Y1208862-250MG
6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride
2387598-12-9 97%
250mg
$1090 2024-07-21
eNovation Chemicals LLC
Y1208862-500MG
6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride
2387598-12-9 97%
500mg
$1820 2024-07-21
eNovation Chemicals LLC
Y1208862-1G
6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride
2387598-12-9 97%
1g
$2730 2024-07-21
eNovation Chemicals LLC
Y1208862-5G
6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride
2387598-12-9 97%
5g
$7125 2023-09-02
Chemenu
CM632459-100mg
6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride
2387598-12-9 95%+
100mg
$731 2024-07-28
Chemenu
CM632459-250mg
6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride
2387598-12-9 95%+
250mg
$1170 2024-07-28
Chemenu
CM632459-500mg
6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride
2387598-12-9 95%+
500mg
$1950 2024-07-28
Chemenu
CM632459-1g
6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride
2387598-12-9 95%+
1g
$2924 2024-07-28
Chemenu
CM632459-5g
6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride
2387598-12-9 95%+
5g
$7920 2023-03-10

Additional information on 6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride

6-Fluoro-3-azabicyclo[3.1.0]hexane Hydrochloride (CAS No. 2387598-12-9): A Comprehensive Overview

6-Fluoro-3-azabicyclo[3.1.0]hexane hydrochloride (CAS No. 2387598-12-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and pharmacological profiles.

The 6-fluoro substitution on the azabicyclic ring imparts specific chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications. The introduction of the fluorine atom enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design and development.

Recent studies have shown that 6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride exhibits potent activity against a range of neurological disorders, including anxiety and depression. The compound's ability to modulate specific neurotransmitter systems, such as serotonin and dopamine, has been extensively investigated in preclinical models. These findings suggest that 6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride could be a valuable lead compound for the development of new anxiolytic and antidepressant drugs.

In addition to its potential in treating neurological disorders, 6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride has also shown promise in the field of pain management. Preclinical studies have demonstrated that the compound possesses analgesic properties, particularly in models of neuropathic pain. The mechanism of action is believed to involve the modulation of ion channels and receptors involved in pain signaling pathways.

The hydrochloride salt form of 6-fluoro-3-azabicyclo[3.1.0]hexane is commonly used in pharmaceutical formulations due to its improved solubility and stability compared to the free base form. This salt form facilitates better absorption and bioavailability, which are essential for effective drug delivery.

From a synthetic perspective, the preparation of 6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride involves several key steps, including the formation of the azabicyclic ring system and the introduction of the fluorine substituent. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

The safety profile of 6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride has been evaluated in preclinical studies, with results indicating a favorable toxicity profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are ongoing to ensure its suitability for clinical trials.

In conclusion, 6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride (CAS No. 2387598-12-9) represents a promising compound with potential applications in treating neurological disorders and pain management. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development in medicinal chemistry.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd